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Compound of Interest

Compound Name: Sodium dioctyldithiocarbamate
CAS No.: 41776-15-2
Cat. No.: B13731161
Get Quote
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Executive Summary

Sodium Dioctyldithiocarbamate (SDODTC) is a specialized, high-molecular-weight thiol
collector designed for the flotation of refractory sulfide ores. Unlike the commoditized Sodium
Diethyldithiocarbamate (SDDC), which possesses short C2 alkyl chains, SDODTC features two
hydrophobic C8 (octyl) chains. This structural modification significantly enhances the
hydrophobicity imparted to mineral surfaces, making it critical for the recovery of oxidized
sulfide minerals, coarse composite particles, and precious metal carriers (Au/Ag) that standard
xanthates or short-chain dithiocarbamates fail to recover.

Scientific Principles & Mechanism
Chemical Structure & Properties

e |[UPAC Name: Sodium N,N-dioctylcarbamodithioate

e Molecular Formula:
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» Key Differentiator: The twin octyl tails render the molecule significantly more hydrophobic
than its diethyl or dibutyl counterparts. However, this drastically reduces its water solubility,
necessitating specific preparation protocols (see Section 4).

Mechanism of Action
SDODTC operates via a Chemisorption-Driven Hydrophobic Association mechanism.
o Adsorption: The dithiocarbamate functional group (

) forms strong coordinate covalent bonds with metal cations (

) on the mineral surface.

» Dimerization: Upon adsorption, partial oxidation can form dioctyl thiuram disulfide dimers,
further enhancing surface coverage.

» Hydrophobic Shielding: The bulky

chains extend into the aqueous phase, displacing water molecules more effectively than
shorter chains. This results in a larger contact angle (

) and stronger bubble-particle attachment, essential for lifting heavy or coarse particles.
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Figure 1: Mechanistic pathway of SDODTC adsorption and bubble attachment.

Comparative Performance Data
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The following data highlights the performance shift when transitioning from Ethyl Xanthate
(SEX) and Diethyl DTC (SDDC) to Dioctyl DTC (SDODTC) in a controlled copper sulfide

(chalcopyrite) float.

. Sodium Sodium
Sodium Ethyl . o . o
Parameter Diethyldithiocarba Dioctyldithiocarba
Xanthate (SEX)
mate (SDDC) mate (SDODTC)
Alkyl Chain Length C2 (Single) C2 (Double) C8 (Double)
N ) ) Low (Requires Co-
Water Solubility High High
solvent)
Critical Contact Angle ~60° ~72° >85°
Dosage Required 30-50 g/t 20-40 g/t 10-25 g/t
o Moderate (Diffusion
Kinetics (K) Fast Very Fast o
limited)
] ) ) Coarse/Refractory
Primary Use Case General Scavenging Selective Cu/Pb Float
Recovery

Experimental Protocol: Bench-Scale Flotation

Safety Warning: Dithiocarbamates can release Carbon Disulfide (

) in acidic conditions.[1] Always work in a fume hood. Wear nitrile gloves and safety goggles.

Reagent Preparation (Critical Step)

Unlike SDDC, SDODTC is sparingly soluble in cold water. Improper preparation leads to

micelle formation and poor dispersion.

e Stock Solution (0.1% wi/v):

o Weigh 0.19g of crystalline SDODTC.

o Dissolve in 5 mL of Ethanol or Acetone (to solvate the octyl chains).

o Slowly add 95 mL of warm deionized water (

© 2026 BenchChem. All rights reserved.

3/8

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB0232773_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13731161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

) while stirring vigorously.

o Note: The solution may appear slightly opalescent (milky) due to the surfactant nature.
This is acceptable. Use fresh; do not store >24 hours.

Ore Preparation

e Grinding: Grind 1 kg of ore to

o Slurry Density: Adjust pulp density to 30-35% solids in the flotation cell.

Flotation Workflow

Step 1: Conditioning (pH Modification)
o Agitate slurry at 1000 RPM.
e Adjust pH to 9.5 - 10.5 using Lime (

) or Soda Ash (

).

» Reasoning: Alkaline pH prevents hydrolysis of the collector and depresses pyrite (

Step 2: Collector Addition (SDODTC)

Add SDODTC stock solution.

Dosage: Start at 15 g/ton (lower than xanthate baseline).

Conditioning Time: 3 minutes.

Insight: Longer conditioning is required for SDODTC compared to xanthates to allow the
bulky molecules to orient correctly on the surface.
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Step 3: Frother Addition

e Add MIBC (Methyl Isobutyl Carbinol) or equivalent.
e Dosage: 10-20 g/ton .

» Condition: 1 minute.

Step 4: Air Introduction & Skimming

e Open air valve (flow rate: 3-5 L/min).

» Collect concentrate for 5—7 minutes.

o Observation: The froth may be more stable and "dry" compared to xanthate froths due to the
surfactant properties of the octyl chains.
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Figure 2: Step-by-step bench flotation workflow.

Troubleshooting & Optimization
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Observation Probable Cause Corrective Action

) ) Ensure SDODTC is pre-
Poor reagent dispersion due to

Low Recovery N dissolved in alcohol; increase
solubility. S
conditioning time.
) SDODTC acting as a Reduce MIBC dosage by 30-
Excessive Froth
surfactant/frother. 50%.

, , Increase pH to >11.0 or add
) Non-selective collection of
Low Grade (High Gangue) Pyrit small amount of
rite.
Y Cyanide/Dextrin depressant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Note: Sodium Dioctyldithiocarbamate
(SDODTC) in Sulfide Ore Flotation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13731161/docs#application-note-sodium-
dioctyldithiocarbamate-sdodtc-in-sulfide-ore-flotation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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